Cas no 57296-55-6 (Methyl (2,3-dimethylphenoxy)acetate)

• Product Name: Methyl (2,3-dimethylphenoxy)acetate
• CAS No: 57296-55-6
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 2109122
• Update Time: 2025-05-21

Methyl (2,3-dimethylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2,3-dimethylphenoxy)acetate
• Methyl (2,3-dimethylphenoxy)acetate

• Inchi： 1S/C11H14O3/c1-8-5-4-6-10(9(8)2)14-7-11(12)13-3/h4-6H,7H2,1-3H3
• InChI Key： SUYIARYAFWZKFU-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1=CC=CC(C)=C1C

Additional information on Methyl (2,3-dimethylphenoxy)acetate

Comprehensive Overview of Methyl (2,3-dimethylphenoxy)acetate (CAS No. 57296-55-6): Properties, Applications, and Industry Insights

Methyl (2,3-dimethylphenoxy)acetate (CAS No. 57296-55-6) is an organic ester compound widely recognized for its versatile applications in fragrances, agrochemicals, and specialty chemicals. With the growing demand for sustainable and high-performance ingredients, this compound has garnered significant attention due to its unique molecular structure and functional properties. The methyl (2,3-dimethylphenoxy)acetate formula combines a phenoxyacetate backbone with methyl and dimethyl substitutions, offering a balance of stability and reactivity.

In the fragrance industry, Methyl (2,3-dimethylphenoxy)acetate is valued for its ability to impart woody and floral notes, making it a popular choice for perfumes and cosmetic formulations. Recent trends in "clean beauty" and "green chemistry" have driven research into its biodegradability and eco-friendly synthesis methods. Manufacturers are increasingly exploring methyl (2,3-dimethylphenoxy)acetate synthesis routes that minimize waste and energy consumption, aligning with global sustainability goals.

From a technical perspective, the CAS 57296-55-6 compound exhibits moderate solubility in organic solvents and low volatility, which enhances its utility in controlled-release formulations. Analytical techniques such as GC-MS and HPLC are commonly employed to ensure purity, particularly for high-grade applications like pharmaceuticals and food additives. Researchers are also investigating its potential as an intermediate in the production of advanced materials, including liquid crystals and polymer modifiers.

The agrochemical sector leverages Methyl (2,3-dimethylphenoxy)acetate as a key building block for herbicides and plant growth regulators. With the rise of precision farming, there is heightened interest in optimizing its efficacy while reducing environmental impact. Studies on methyl (2,3-dimethylphenoxy)acetate derivatives aim to improve crop yield and resistance, addressing challenges posed by climate change and pest evolution.

Safety and regulatory compliance remain critical considerations for CAS No. 57296-55-6. The compound is generally regarded as stable under standard conditions, but proper handling protocols are recommended to ensure workplace safety. Regulatory bodies such as REACH and EPA have evaluated its environmental profile, reinforcing its suitability for industrial use. As consumer awareness grows, transparency in methyl (2,3-dimethylphenoxy)acetate MSDS documentation and supply chain traceability has become a priority for stakeholders.

Innovation in catalysis has opened new avenues for cost-effective production of Methyl (2,3-dimethylphenoxy)acetate. Heterogeneous catalysts and flow chemistry techniques are being tested to enhance yield and selectivity. Furthermore, computational modeling is aiding in the design of novel derivatives with tailored properties, catering to niche markets such as electronic chemicals and specialty coatings.

Market analysts project steady growth for 57296-55-6-based products, driven by expanding applications in Asia-Pacific and North America. Strategic partnerships between raw material suppliers and end-users are fostering innovation, while digital platforms streamline procurement processes. For those seeking methyl (2,3-dimethylphenoxy)acetate suppliers, verifying certifications and technical support capabilities is essential to ensure quality and reliability.

In conclusion, Methyl (2,3-dimethylphenoxy)acetate (CAS No. 57296-55-6) exemplifies the intersection of chemistry and sustainability. Its multifaceted roles across industries underscore the importance of continuous research and collaborative development. As technological advancements unfold, this compound is poised to play a pivotal role in shaping future innovations in functional materials and life sciences.